2-Ethenyl-6-hydroxybenzoic acid, methyl ester

• Molecular Formula: C10H10O3
• Molecular Weight: 178.18 g/mol
• IUPAC Name: methyl 2-ethenyl-6-hydroxybenzoate
• InChI: InChI=1S/C10H10O3/c1-3-7-5-4-6-8(11)9(7)10(12)13-2/h3-6,11H,1H2,2H3
• InChI Key: BAPADXRXUHBBDX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC=C1O)C=C

Description

2-Ethenyl-6-hydroxybenzoic acid, methyl ester is a useful research compound. Its molecular formula is C10H10O3 and its molecular weight is 178.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 5-ethenyl-2,2-dimethyl-4H-1,3-benzodioxin-4-one (4.01 g, 19.6 mmol) was added 0.5 M sodium methoxide in methanol (85 mL, 42.5 mmol) at rt. Aqueous 1 N HCl (100 mL) was added to the solution after 15 min. The cloudy solution was extracted with ether (2×100 mL). The combined organic extracts were washed with H2O (50 mL) and brine (50 mL), dried over Na2SO4, filtered, and concentrated to afford 2-ethenyl-6-hydroxybenzoic acid, methyl ester (2.0 g, 57%) as a yellow oil. This material was used without further purification in the next step: 1H NMR (CDCl3) δ 3.96 (s, 3H), 5.26 (dd, J=10.8, 1.5 Hz, 1H), 5.49 (dd, J=17.3, 1.5 Hz, 1H), 6.95 (m, 2H), 7.23–7.39 (m, 2H), 11.12 (s, 1H).